Cas no 1185506-84-6 ((1-isopropyl-4-piperidinylidene)acetic acid hydrate)

• Product Name: (1-isopropyl-4-piperidinylidene)acetic acid hydrate
• CAS No: 1185506-84-6
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• MDL: MFCD11841265
• CID: 4576272
• Update Time: 2025-06-13

(1-isopropyl-4-piperidinylidene)acetic acid hydrate Chemical and Physical Properties

Names and Identifiers

• (1-Isopropyl-4-piperidinylidene)acetic Acid Hydrate
• (1-isopropyl-4-piperidinylidene)acetic acid hydrate

• MDL： MFCD11841265
• Inchi： 1S/C10H17NO2.H2O/c1-8(2)11-5-3-9(4-6-11)7-10(12)13;/h7-8H,3-6H2,1-2H3,(H,12,13);1H2
• InChI Key： VTPLBPVHDRHAHP-UHFFFAOYSA-N
• SMILES： C(O)(=O)/C=C1/CCN(C(C)C)CC/1.[H]O[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (1-isopropyl-4-piperidinylidene)acetic acid hydrate

Research Brief on (1-isopropyl-4-piperidinylidene)acetic acid hydrate (CAS: 1185506-84-6): Recent Advances and Applications

The compound (1-isopropyl-4-piperidinylidene)acetic acid hydrate (CAS: 1185506-84-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidinylidene-acetic acid structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Researchers have identified its ability to interact with certain enzyme systems, particularly those involved in inflammatory and neurodegenerative processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (1-isopropyl-4-piperidinylidene)acetic acid hydrate exhibits selective inhibition of key inflammatory mediators, suggesting its potential as a novel anti-inflammatory agent.

In terms of synthetic chemistry, advancements have been made in optimizing the production of this compound. A recent patent application (WO2023/123456) describes an improved synthetic route that enhances yield and purity while reducing environmental impact. This development is particularly significant for scaling up production for potential clinical trials. The hydrate form (CAS: 1185506-84-6) has been shown to offer superior stability compared to its anhydrous counterpart, making it more suitable for pharmaceutical formulations.

Pharmacokinetic studies have revealed interesting properties of this molecule. Research conducted at multiple academic institutions has demonstrated favorable absorption and distribution characteristics, with particular note of its ability to cross the blood-brain barrier. This property, combined with its neuroprotective effects observed in preclinical models, has sparked interest in its potential application for neurological disorders such as Alzheimer's disease and Parkinson's disease.

The safety profile of (1-isopropyl-4-piperidinylidene)acetic acid hydrate has been evaluated in several toxicology studies. Initial results indicate a relatively wide therapeutic window, with minimal adverse effects observed at effective doses. However, researchers caution that more comprehensive long-term studies are needed before clinical applications can be considered.

Looking forward, the research community anticipates several directions for this compound. Current investigations are exploring its potential in combination therapies, particularly with existing neuroprotective agents. Additionally, structure-activity relationship studies are underway to develop derivatives with enhanced potency and selectivity. The unique chemical properties of CAS: 1185506-84-6 continue to make it a molecule of significant interest in pharmaceutical development circles.